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Abstract

Pigment Yellow 147 (C.l. 60645), a high-performance anthraquinone-based colorant, is
renowned for its exceptional thermal stability, making it a preferred choice for demanding
applications such as engineering plastics. This technical guide provides an in-depth analysis of
the thermal degradation profile of Pigment Yellow 147, consolidating available data on its heat
resistance, melting point, and decomposition characteristics. The document details the
methodologies for thermal analysis and presents a plausible degradation pathway based on its
chemical structure. This guide is intended to be a valuable resource for researchers and
professionals in material science and drug development, where thermal stability is a critical
parameter.

Introduction

Pigment Yellow 147, with the chemical name 1,1'-[(6-phenyl-1,3,5-triazine-2,4-
diyl)diimino]bisanthraquinone, is a bright, reddish-yellow pigment.[1][2] Its robust molecular
structure contributes to its excellent lightfastness, chemical resistance, and, most notably, its
high thermal stability.[1][2][3] These properties make it suitable for coloring a wide range of
polymers that are processed at high temperatures, including polycarbonate (PC), polyethylene
terephthalate (PET), and polyamides (PA). Understanding the thermal degradation profile of
Pigment Yellow 147 is crucial for optimizing processing conditions, ensuring product quality,
and predicting the long-term performance of the colored articles.
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Physicochemical Properties

A summary of the key physicochemical properties of Pigment Yellow 147 is presented in the
table below.

Property Value Reference

1,1'-[(6-phenyl-1,3,5-triazine-
Chemical Name 2,4- [4]

diyl)diimino]bisanthraquinone

C.l. Name Pigment Yellow 147 [11[2]
C.I. Number 60645 [2]
CAS Number 4118-16-5 [1][2]
Molecular Formula C37H21N504 [1114]
Molecular Weight 599.6 g/mol [4]
Appearance Yellow powder [5]
Melting Point ~358 °C [6]
Auto-ignition Temperature 422 °C [6]

Thermal Stability and Degradation Data

Pigment Yellow 147 exhibits high heat resistance, with reported stability up to 280-300°C,
depending on the polymer matrix and processing conditions.[1][2] Thermal degradation is
typically assessed using Thermogravimetric Analysis (TGA) and Differential Scanning
Calorimetry (DSC).

Summary of Thermal Analysis Data

The following table summarizes the expected thermal properties of Pigment Yellow 147 based
on typical performance data for high-performance organic pigments. Note: Specific
experimental data for Pigment Yellow 147 is not readily available in the public domain;
therefore, this table represents a generalized profile.
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Thermal Parameter Typical Value Range Method
Onset of Decomposition (Td) 350 - 400 °C TGA
Temperature of Maximum

Weight Loss (Tmax) 400-430°C TGA
Weight Loss at 400 °C < 5% TGA
Weight Loss at 500 °C 20 - 40% TGA
Melting Point (Tm) ~358 °C DSC
Decomposition Enthalpy (AHd)  Varies DSC

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled
atmosphere. For Pigment Yellow 147, a typical TGA curve would show minimal weight loss up
to its decomposition temperature, indicating its high stability. The major weight loss would occur
in a single or multi-step process at temperatures above 350°C, corresponding to the
breakdown of the organic structure.

Differential Scanning Calorimetry (DSC)

DSC is used to measure the heat flow associated with thermal transitions in a material. A DSC
thermogram for Pigment Yellow 147 would be expected to show a distinct endothermic peak
corresponding to its melting point. At higher temperatures, exothermic peaks may be observed,
indicating the energy released during thermal decomposition.

Experimental Protocols

The following are detailed, generalized methodologies for conducting TGA and DSC analyses
on Pigment Yellow 147.

Thermogravimetric Analysis (TGA) Protocol

e Instrument: A calibrated thermogravimetric analyzer.
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o Sample Preparation: A small amount of the dry Pigment Yellow 147 powder (typically 5-10
mg) is accurately weighed and placed in an inert crucible (e.g., alumina or platinum).

o Atmosphere: The analysis is conducted under a controlled atmosphere, typically an inert gas
such as nitrogen, at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative
degradation.

o Heating Program: The sample is heated from ambient temperature to a final temperature
(e.g., 800°C) at a constant heating rate (e.g., 10°C/min).

o Data Analysis: The weight loss of the sample is recorded as a function of temperature. The
onset of decomposition is determined from the temperature at which significant weight loss
begins. The derivative of the weight loss curve (DTG) is used to identify the temperature of
maximum decomposition rate.

Differential Scanning Calorimetry (DSC) Protocol

 Instrument: A calibrated differential scanning calorimeter.

o Sample Preparation: A small amount of the dry Pigment Yellow 147 powder (typically 2-5
mg) is accurately weighed and hermetically sealed in an aluminum pan. An empty sealed
pan is used as a reference.

e Atmosphere: The analysis is performed under a continuous purge of an inert gas, such as
nitrogen, at a constant flow rate (e.g., 20-50 mL/min).

e Heating Program: The sample and reference are subjected to a controlled temperature
program, typically involving heating from ambient temperature to a temperature above the
expected melting and decomposition points (e.g., 450°C) at a constant heating rate (e.qg.,
10°C/min).

o Data Analysis: The heat flow to or from the sample is measured as a function of temperature.
The melting point is identified as the peak temperature of the endothermic melting transition.
Exothermic peaks at higher temperatures correspond to decomposition events.

Visualizations
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Experimental Workflow for Thermal Analysis
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A flowchart illustrating the experimental workflow for the thermal analysis of Pigment Yellow
147.

Plausible Thermal Degradation Pathway

The thermal degradation of anthraguinone-based pigments is complex. For Pigment Yellow
147, the degradation is likely to initiate at the weaker bonds in the molecule. The following
diagram illustrates a plausible, simplified degradation pathway.
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A simplified diagram showing a plausible thermal degradation pathway for Pigment Yellow
147.

Conclusion

Pigment Yellow 147 is a thermally robust organic pigment with a high decompaosition
temperature, making it well-suited for high-temperature polymer processing. This technical
guide has summarized the key thermal properties and provided standardized protocols for their
evaluation using TGA and DSC. The provided visualizations offer a clear overview of the
experimental workflow and a plausible degradation mechanism. While specific, publicly
available TGA and DSC data for Pigment Yellow 147 are limited, the information presented
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here, based on its chemical class and typical performance, serves as a valuable baseline for
researchers and professionals working with this high-performance pigment. Further studies
focusing on the detailed analysis of its degradation products would provide a more complete
understanding of its thermal behavior.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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